Cas no 1315361-55-7 ((4-(Difluoromethoxy)pyridin-2-yl)methanol)
(4-(Difluoromethoxy)pyridin-2-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (4-(difluoromethoxy)pyridin-2-yl)methanol
- [4-(difluoromethoxy)pyridin-2-yl]methanol
- 2-Pyridinemethanol, 4-(difluoromethoxy)-
- MFCD22552054
- 1315361-55-7
- AB87726
- SCHEMBL4536475
- D84771
- (4-(Difluoromethoxy)pyridin-2-yl)methanol
-
- MDL: MFCD22552054
- Inchi: 1S/C7H7F2NO2/c8-7(9)12-6-1-2-10-5(3-6)4-11/h1-3,7,11H,4H2
- InChI Key: NZSFTRSYJIFQBH-UHFFFAOYSA-N
- SMILES: FC(OC1C=CN=C(CO)C=1)F
Computed Properties
- Exact Mass: 175.04448479g/mol
- Monoisotopic Mass: 175.04448479g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 42.4
(4-(Difluoromethoxy)pyridin-2-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D188690-50mg |
(4-(Difluoromethoxy)pyridin-2-yl)methanol |
1315361-55-7 | 50mg |
$ 505.00 | 2022-06-05 | ||
| TRC | D188690-100mg |
(4-(Difluoromethoxy)pyridin-2-yl)methanol |
1315361-55-7 | 100mg |
$ 835.00 | 2022-06-05 | ||
| Apollo Scientific | PC400115-250mg |
(4-(Difluoromethoxy)pyridin-2-yl)methanol |
1315361-55-7 | 250mg |
£209.00 | 2025-02-21 | ||
| abcr | AB526303-500 mg |
(4-(Difluoromethoxy)pyridin-2-yl)methanol; . |
1315361-55-7 | 500MG |
€959.00 | 2022-07-29 | ||
| Matrix Scientific | 190245-500mg |
(4-(Difluoromethoxy)pyridin-2-yl)methanol |
1315361-55-7 | 500mg |
$900.00 | 2023-09-07 | ||
| Matrix Scientific | 190245-1g |
(4-(Difluoromethoxy)pyridin-2-yl)methanol |
1315361-55-7 | 1g |
$1620.00 | 2023-09-07 | ||
| Advanced ChemBlocks | P43461-100MG |
(4-(difluoromethoxy)pyridin-2-yl)methanol |
1315361-55-7 | 95% | 100MG |
$380 | 2023-09-15 | |
| Advanced ChemBlocks | P43461-250MG |
(4-(difluoromethoxy)pyridin-2-yl)methanol |
1315361-55-7 | 95% | 250MG |
$610 | 2023-09-15 | |
| Advanced ChemBlocks | P43461-1G |
(4-(difluoromethoxy)pyridin-2-yl)methanol |
1315361-55-7 | 95% | 1G |
$2,000 | 2023-09-15 | |
| abcr | AB526303-500mg |
(4-(Difluoromethoxy)pyridin-2-yl)methanol; . |
1315361-55-7 | 500mg |
€1025.00 | 2024-08-02 |
(4-(Difluoromethoxy)pyridin-2-yl)methanol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on (4-(Difluoromethoxy)pyridin-2-yl)methanol
Recent Advances in the Study of (4-(Difluoromethoxy)pyridin-2-yl)methanol (CAS: 1315361-55-7)
The compound (4-(Difluoromethoxy)pyridin-2-yl)methanol (CAS: 1315361-55-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethoxy and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug candidates. The following sections provide a comprehensive overview of the latest findings related to this compound.
One of the key areas of research has been the optimization of synthetic routes for (4-(Difluoromethoxy)pyridin-2-yl)methanol. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a novel catalytic system. The researchers reported a yield of over 85%, with minimal byproducts, making this method highly suitable for industrial-scale production. The study also highlighted the compound's stability under various conditions, which is crucial for its further development as a pharmaceutical intermediate.
In terms of pharmacological applications, (4-(Difluoromethoxy)pyridin-2-yl)methanol has been investigated for its potential as an anti-inflammatory agent. A recent in vitro study showed that the compound exhibits significant inhibition of key inflammatory markers, such as TNF-α and IL-6, at micromolar concentrations. These findings suggest its potential utility in treating chronic inflammatory diseases, although further in vivo studies are required to confirm these effects.
Another promising avenue of research involves the use of (4-(Difluoromethoxy)pyridin-2-yl)methanol as a precursor for the synthesis of novel kinase inhibitors. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the successful derivatization of this compound to produce a series of potent inhibitors targeting specific kinases involved in cancer progression. The lead compound from this series demonstrated nanomolar activity against several cancer cell lines, with minimal cytotoxicity to normal cells.
Despite these advancements, challenges remain in the development of (4-(Difluoromethoxy)pyridin-2-yl)methanol-based therapeutics. Issues such as bioavailability and metabolic stability need to be addressed through further structural modifications. Recent computational studies have employed molecular docking and dynamics simulations to predict optimal modifications that could enhance these properties while maintaining the compound's therapeutic efficacy.
In conclusion, (4-(Difluoromethoxy)pyridin-2-yl)methanol (CAS: 1315361-55-7) represents a versatile and promising compound in pharmaceutical research. Its applications range from anti-inflammatory agents to kinase inhibitors, with ongoing studies continually expanding its potential uses. Future research should focus on addressing current limitations and exploring its full therapeutic potential through rigorous preclinical and clinical studies.
1315361-55-7 ((4-(Difluoromethoxy)pyridin-2-yl)methanol) Related Products
- 19677-69-1(4-ethoxy-2-Pyridinemethanol)
- 1361850-00-1(4-(trifluoromethoxy)pyridine-2-carboxylic acid)
- 1806275-47-7((4-(Difluoromethoxy)-5-fluoropyridin-2-yl)methanol)
- 864757-81-3((5-(Difluoromethoxy)pyridin-2-yl)methanol)
- 1707365-38-5(4-(difluoromethoxy)pyridine-2-carboxylic acid)
- 1315360-02-1([3-(trifluoromethoxy)-2-pyridyl]methanol)
- 16665-38-6((4-Methoxypyridin-2-yl)methanol)
- 99310-55-1((4-methoxy-6-methylpyridin-2-yl)methanol)
- 89561-22-8(2,6-Pyridinedimethanol, 4-methoxy-)
- 31181-85-8([5-(trifluoromethoxy)-2-pyridyl]methanol)